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Compound of Interest

Compound Name: Tenoretic

Cat. No.: B1194832 Get Quote

This guide provides crucial safety protocols and logistical procedures for researchers,

scientists, and drug development professionals handling Tenoretic (a combination of atenolol

and chlorthalidone). The following information is designed to ensure the safe handling, use,

and disposal of this substance in a laboratory setting.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment is paramount to minimize exposure

and ensure personal safety. The required PPE varies depending on the specific handling

procedure.
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Procedure Minimum PPE Requirement Hazard Level

Handling Intact Tablets Single pair of gloves Low

Compounding, Crushing, or

Cutting Tablets

Double pair of gloves,

protective gown, eye

protection (safety glasses with

side shields or goggles)

Moderate

Administering (non-intact

forms)

Double pair of gloves,

protective gown
Moderate

Cleaning Spills

Double pair of gloves,

protective gown, eye

protection

High

Disposal of Waste
Double pair of gloves,

protective gown
High

Note: It is recommended to always wash hands thoroughly with soap and water before donning

and after removing gloves[1]. Gowns should be disposable, made of a low-permeability fabric,

with a solid front and long sleeves with tight-fitting cuffs[1]. When double-gloving, one glove

should be placed under the gown cuff and the second over the cuff[1].

Emergency First Aid Procedures
In case of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Inhalation
Remove the individual to fresh air. Seek medical

attention if any ill effects occur[2].

Skin Contact Wash the affected area with soap and water[2].

Eye Contact

Rinse cautiously with water for several minutes.

If contact lenses are present, remove them if

easy to do so and continue rinsing[3]. Seek

medical attention if irritation persists[3].

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting[2]. Seek immediate medical advice or

attention[3].

Operational Handling and Disposal Plan
A systematic approach to handling and disposal is essential to maintain a safe laboratory

environment.

Handling Procedures:

Preparation:

Work in a designated area, such as a fume hood or a Class I Biological Safety Cabinet,

especially when manipulating tablets (crushing, cutting) to avoid dust generation[4].

Ensure all necessary PPE is readily available and worn correctly before handling the

substance[1][3].

Have spill cleanup materials accessible.

Manipulation:

When handling intact tablets, the risk of exposure is minimal[4].

For procedures that involve altering the tablet form, such as crushing or splitting, use of

engineering controls like a closed-system drug-transfer device or a pill crusher is

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.astrazeneca.com.au/content/dam/az-au/Material%20Safety%20Data/Tenorminltsupgt174ltsupgt.pdf
https://www.astrazeneca.com.au/content/dam/az-au/Material%20Safety%20Data/Tenorminltsupgt174ltsupgt.pdf
https://www.pccarx.com/Documents/msds_pdf/55-2467.pdf?d=638982744676134149
https://www.pccarx.com/Documents/msds_pdf/55-2467.pdf?d=638982744676134149
https://www.astrazeneca.com.au/content/dam/az-au/Material%20Safety%20Data/Tenorminltsupgt174ltsupgt.pdf
https://www.pccarx.com/Documents/msds_pdf/55-2467.pdf?d=638982744676134149
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/sterile-compounding/Sample-Level-of-PPE-Required.pdf
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.pccarx.com/Documents/msds_pdf/55-2467.pdf?d=638982744676134149
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/sterile-compounding/Sample-Level-of-PPE-Required.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


recommended to minimize aerosolization[4].

Spill Management:

Containment: Cordon off the spill area to prevent further spread.

Cleanup:

Wear appropriate PPE, including double gloves and a gown[5].

For solid spills, carefully collect the material to avoid creating dust[2].

For liquid spills, absorb with an inert material.

Clean the spill area thoroughly with a suitable detergent and water[2].

Disposal: Place all cleanup materials in a sealed container labeled for hazardous waste

disposal[1].

Disposal Plan:

All waste contaminated with Tenoretic, including unused product, contaminated PPE, and

cleanup materials, should be considered hazardous waste.

Dispose of this waste in accordance with local, state, or national legislation for hazardous

materials[2]. Do not dispose of it in regular trash or down the drain.

Use designated, clearly labeled, and sealed containers for cytotoxic waste[5].

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for handling Tenoretic in a laboratory

setting, from initial preparation to final disposal.
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1. Preparation
- Designate work area

- Assemble PPE
- Prepare spill kit

2. Handling
- Don appropriate PPE

- Handle intact tablets or
- Manipulate in containment

3. Experimental Procedure
- Administer or utilize Tenoretic

 as per protocol

Spill Event

4. Decontamination
- Clean work surfaces
- Sanitize equipment

5. Waste Segregation
- Separate contaminated waste

 (gloves, gowns, etc.)

6. Disposal
- Place in labeled hazardous

 waste container

Spill Cleanup
- Follow spill management protocol

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Tenoretic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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